Cas no 1615-99-2 (A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)-)

• Product Name: A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)-
• CAS No: 1615-99-2
• MF: C₃₀H₅₀
• MW: 410.718009471893
• CID: 190779
• PubChem ID: 441679
• Update Time: 2025-04-19

A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)- Chemical and Physical Properties

Names and Identifiers

• A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)-
• (3R,3aR,5aR,5bR,7aS,11aS,13aS,13bR)-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysene
• Fern-9(11)-ene
• Fern-9(11)-ene100µg
• Fernene
• C08625
• CHEBI:5016
• DTXSID40331608
• Q27106625
• 1615-99-2
• Fern 9(11)-ene
• Fernen
• Fern-9-ene

• Inchi： 1S/C30H50/c1-20(2)21-10-13-25-28(21,6)18-19-29(7)23-11-12-24-26(3,4)15-9-16-27(24,5)22(23)14-17-30(25,29)8/h14,20-21,23-25H,9-13,15-19H2,1-8H3/t21-,23+,24+,25-,27-,28-,29-,30+/m1/s1
• InChI Key： ZHDRLFGZQZCZKX-BQOUFORSSA-N
• SMILES： [C@@]12(C)CC=C3[C@@]4(C)CCCC(C)(C)[C@@H]4CC[C@@H]3[C@@]1(C)CC[C@]1(C)[C@@H](C(C)C)CC[C@@H]21

Computed Properties

• Exact Mass: 410.39100
• Monoisotopic Mass: 410.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 9.05400

A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)- Security Information

• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S60
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：S60-61-62
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids